Cas no 5793-85-1 (Calcium Phthalate Hydrate)

• Product Name: Calcium Phthalate Hydrate
• CAS No: 5793-85-1
• MF: C₈H₆CaO₅
• MW: 222.208241939545
• MDL: MFCD08276328
• CID: 376133
• PubChem ID: 87558159
• Update Time: 2025-10-28

Calcium Phthalate Hydrate Chemical and Physical Properties

Names and Identifiers

• Calcium Phthalate Hydrate
• 1,2-Benzenedicarboxylicacid, calcium salt (1:1)
• Phthalic Acid Calcium Salt Hydrate
• Calcium;phthalate;hydrate
• 5793-85-1
• A831675
• calcium benzene-1,2-dicarboxylate hydrate
• Calciumphthalatehydrate
• MFCD08276328
• AKOS015855194
• CS-0453833
• CALCIUM HYDRATE PHTHALATE
• JVCQBGFGUZJNFZ-UHFFFAOYSA-L
• DB-023013

• MDL： MFCD08276328
• Inchi： 1S/C8H6O4.Ca.H2O/c9-7(10)5-3-1-2-4-6(5)8(11)12;;/h1-4H,(H,9,10)(H,11,12);;1H2/q;+2;/p-2
• InChI Key： JVCQBGFGUZJNFZ-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(C1C=CC=CC=1C(=O)[O-])=O.O

Computed Properties

• Exact Mass: 221.98400
• Monoisotopic Mass: 203.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 81.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 378.3°Cat760mmHg
• Flash Point: No data available
• Refractive Index: 1.735
• PSA: 61.83000
• LogP: 0.86450
• Solubility: Not determined

Calcium Phthalate Hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Calcium Phthalate Hydrate

Calcium Phthalate Hydrate (CAS No. 5793-85-1): An Overview of Its Properties, Applications, and Recent Research

Calcium Phthalate Hydrate (CAS No. 5793-85-1) is a compound that has garnered significant attention in various scientific and industrial fields due to its unique properties and potential applications. This comprehensive overview aims to provide a detailed understanding of Calcium Phthalate Hydrate, including its chemical structure, physical properties, synthesis methods, and recent advancements in research and application.

Chemical Structure and Properties

Calcium Phthalate Hydrate is a coordination compound composed of calcium ions (Ca²⁺) and phthalate anions (C₈H₄O₄^2-). The hydrate form typically contains water molecules coordinated to the calcium ions, which can vary depending on the specific conditions of synthesis. The molecular formula of Calcium Phthalate Hydrate is Ca(C₈H₄O₄)·xH₂O, where x represents the number of water molecules per formula unit.

The compound exhibits a crystalline structure, which can be characterized using X-ray diffraction (XRD) techniques. The presence of the phthalate anion imparts several unique properties to Calcium Phthalate Hydrate, including its solubility in water and its ability to form stable complexes with various metal ions. These properties make it a valuable material in both academic research and industrial applications.

Synthesis Methods

The synthesis of Calcium Phthalate Hydrate can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of calcium hydroxide (Ca(OH)₂) with phthalic acid (C₈H₆O₄) in an aqueous medium. The reaction is typically carried out at elevated temperatures to ensure complete conversion and the formation of the desired hydrate form.

The general reaction can be represented as:

Ca(OH)2 + C8H6O4 + xH2O → Ca(C8H4O4)·xH2O + 2H+1

This method is straightforward and can be easily scaled up for industrial production. However, it requires careful control of reaction conditions to avoid the formation of unwanted by-products or impurities.

Analytical Techniques and Characterization

The characterization of Calcium Phthalate Hydrate involves a combination of analytical techniques to ensure its purity and structural integrity. X-ray diffraction (XRD) is a primary method used to determine the crystalline structure and phase purity of the compound. Fourier-transform infrared spectroscopy (FTIR) is employed to identify functional groups and confirm the presence of phthalate anions.

Thermal analysis techniques, such as thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC), are also crucial for understanding the thermal stability and decomposition behavior of Calcium Phthalate Hydrate. These techniques provide valuable insights into the hydrate content and the temperature at which water molecules are released from the crystal lattice.

Potential Applications in Research and Industry *

Calcium Phthalate Hydrate has found applications in various fields due to its unique properties. In materials science, it is used as a precursor for the synthesis of other metal phthalates and metal-organic frameworks (MOFs). The ability to form stable complexes with different metal ions makes it a versatile material for developing new functional materials with tailored properties.

In environmental science, Calcium Phthalate Hydrate has been explored for its potential in wastewater treatment processes. Its high affinity for certain pollutants, such as heavy metals and organic compounds, makes it an effective adsorbent material. Recent studies have shown that it can efficiently remove contaminants from aqueous solutions, making it a promising candidate for environmental remediation applications.

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